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Compound of Interest

Compound Name: XST-14

Cat. No.: B8146248 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical compounds are paramount to ensuring laboratory safety and

environmental protection. This document provides essential safety and logistical information for

the proper disposal of XST-14.

Chemical and Physical Properties of XST-14
A summary of the key quantitative data for XST-14 is presented below.

Property Value Source

CAS Number 2607143-50-8 [1][2][3][4]

Molecular Formula C16H21NO4 [2][5]

Molecular Weight 291.34 g/mol [2][5]

Physical State Solid [6][7]

Solubility
≥10 mg/mL in ethanol and

DMSO
[6]

IC50 (ULK1) 26.6 nM [2][5]

Hazard Assessment
According to available Safety Data Sheets (SDS), XST-14 is not classified as a hazardous

substance under the Globally Harmonized System (GHS).[4][7] The NFPA 704 ratings for XST-
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14 are:

Health: 0

Fire: 0

Reactivity: 0[4]

Despite its non-hazardous classification, it is crucial to handle XST-14 with standard laboratory

precautions.[6][8]

Experimental Protocols
No specific experimental protocols for the disposal of XST-14 were found in the provided

search results. The following disposal procedure is based on general best practices for the

disposal of non-hazardous chemical waste in a laboratory setting.

Step-by-Step Disposal Procedure for XST-14:

Personal Protective Equipment (PPE): Before handling XST-14, ensure appropriate PPE is

worn, including safety glasses, a lab coat, and chemical-resistant gloves.

Waste Segregation:

Solid Waste: Collect un-contaminated solid XST-14 waste in a designated, clearly labeled

waste container.

Solutions: Solutions of XST-14 in solvents like DMSO or ethanol should be collected in a

separate, labeled container for flammable liquid waste. Do not mix with other waste

streams.[9]

Contaminated Materials: Any materials (e.g., pipette tips, weighing paper, gloves) that

have come into contact with XST-14 should be disposed of as solid chemical waste.

Labeling: All waste containers must be clearly labeled with the full chemical name "XST-14"

and any solvents present.[10] Do not use abbreviations.
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Storage: Store waste containers in a designated, well-ventilated area away from

incompatible materials.

Disposal:

While some sources suggest that small quantities of non-hazardous waste may be

disposed of with household waste, standard laboratory practice dictates that all chemical

waste should be disposed of through an approved waste disposal plant.[1][4]

Arrange for the collection and disposal of the XST-14 waste through your institution's

environmental health and safety (EHS) office or a licensed chemical waste disposal

company.[9][10]

Disposal Workflow
The following diagram illustrates the decision-making and procedural flow for the proper

disposal of XST-14.
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Caption: Workflow for the proper segregation and disposal of XST-14 waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[2025]. [Online PDF]. Available at: [https://www.benchchem.com/product/b8146248#xst-14-
proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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